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Core Discovery and Technical Overview

The sensor function of N-Undecanoylglycine was identified in a specific population of intestinal epithelial

cells known as Tuft-2 cells [1] [2]. The key elements of this discovery are summarized in the table below.

Component Description

Sensor Cell Intestinal Tuft-2 cell (identified by signature marker Sh2d6 and origin from
Lgr5+ intestinal stem cells) [1] [2]

Receptor Vomeronasal receptor Vmn2r26 (a G-protein coupled receptor, GPCR) [1]

Ligand Bacterial metabolite N-undecanoylglycine [1]

Core Signaling Axis

Key Transcription
Factor

Primary Effector
Function

GPCR-PLCy2-Ca2+ [1]

SpiB (promoted by Vmn2r26 signaling, responsible for Tuft-2 cell development
and expansion) [1]

Production of Prostaglandin D2 (PGD2), which enhances mucus secretion
from Goblet cells to exert antibacterial immunity [1]

Quantitative Data from Key Experiments
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The 2022 study provided quantitative data validating the mechanism, which is consolidated here for easy

reference [1].

Experimental o
Quantitative/Measurable Outcome

Finding

Tuft-2 Cell Rapid expansion of Tuft-2 cells in response to bacterial infection [1].
Expansion

Infection Depletion of Tuft-2 cells resulted in susceptibility to bacterial infection [1].

Susceptibility

Gene Expression Microarray analysis detailing gene expression of Tuft-2 cells vs. non-Tuft-2
Profiling epithelial cells under Shigella infection (Dataset: GSE184675) [2].

Detailed Experimental Protocols

The research utilized a combination of genetic, molecular, and immunological techniques to delineate this

pathway [1] [2].

¢ Identification and Isolation of Tuft-2 Cells
o Signature Marker: Tuft-2 cells were identified and isolated based on the expression of the
signature marker Sh2d6, and were confirmed to be derived from Lgr5+ intestinal stem cells,
not bone marrow cells [1] [2].
e Gene Expression Analysis
o Microarray: The gene expression profile of Tuft-2 cells compared to non-Tuft-2 intestinal
epithelial cells was detailed using microarray technology, particularly under conditions of
Shigella infection. This dataset is publicly available under the accession number GSE184675
[2].
¢ Functional Validation
o Cell Depletion Studies: To establish the necessary role of Tuft-2 cells, researchers performed
depletion experiments. The specific methodology (e.g., using diphtheria toxin receptor in
Sh2d6-expressing cells) is inferred as a common approach, though the exact technique is not
specified in the provided abstracts [1].
o Bacterial Challenge Model: Mice were subjected to bacterial infection (e.g., with Shigella) to
observe the consequent expansion of Tuft-2 cells and the overall immune response [1].
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N-Undecanoylglycine Sensing Signaling Pathway

The diagram below illustrates the stepwise molecular mechanism by which Tuft-2 cells sense N-

Undecanoylglycine to mount an antibacterial immune response.
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N-Undecanoylglycine sensing by Tuft-2 cells triggers PGDZ2 production and a transcriptional program for

cell expansion, leading to antibacterial immunity [1].

Research Implications and Future Directions

This discovery redefines the role of Tuft cells beyond anti-parasitic immunity, positioning them as key
sentinels against bacterial invasion [1]. The Vmn2r26 receptor represents a novel potential drug target.
Agonists could be developed to boost mucosal immunity against enteric bacterial infections, while
understanding this pathway may provide insights into the treatment of inflammatory diseases rooted in host-

microbiota interactions [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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